Cas no 62380-96-5 (1H-Pyrrole-2-acetonitrile, 4-bromo-)

• Product Name: 1H-Pyrrole-2-acetonitrile, 4-bromo-
• CAS No: 62380-96-5
• MF: C₆H₅BrN₂
• MW: 185.021300077438
• CID: 447019
• PubChem ID: 21411906
• Update Time: 2025-07-16

1H-Pyrrole-2-acetonitrile, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetonitrile, 4-bromo-
• 2-(4-bromo-1H-pyrrol-2-yl)acetonitrile
• 4-bromopyrrole-2-acetonitrile
• CVQDCIDRYOEKBV-UHFFFAOYSA-N
• DTXSID50613341
• 62380-96-5
• EN300-7468814
• SCHEMBL11712538
• (4-Bromo-1H-pyrrol-2-yl)acetonitrile

• Inchi： 1S/C6H5BrN2/c7-5-3-6(1-2-8)9-4-5/h3-4,9H,1H2
• InChI Key： CVQDCIDRYOEKBV-UHFFFAOYSA-N
• SMILES： BrC1=CNC(CC#N)=C1

Computed Properties

• Exact Mass: 183.96365
• Monoisotopic Mass: 183.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58

Additional information on 1H-Pyrrole-2-acetonitrile, 4-bromo-

Introduction to 1H-Pyrrole-2-acetonitrile, 4-bromo (CAS No. 62380-96-5)

1H-Pyrrole-2-acetonitrile, 4-bromo, identified by the chemical compound code CAS No. 62380-96-5, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyrrole derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of both a nitrile group and a bromine substituent at the 2- and 4-positions, respectively, imparts unique reactivity and functionalization potential, making it a valuable building block for the development of novel chemical entities.

The bromine atom at the 4-position of the pyrrole ring enhances the electrophilic nature of the molecule, facilitating nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The nitrile group at the 2-position serves as a versatile handle for further functionalization, allowing for transformations such as hydrolysis to carboxylic acids or reduction to amides. These dual functionalities make 1H-Pyrrole-2-acetonitrile, 4-bromo a versatile precursor in medicinal chemistry and materials science.

In recent years, pyrrole derivatives have been extensively studied for their pharmacological properties. Notably, modifications of the pyrrole core have led to the discovery of several bioactive molecules with applications in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The structural motif is particularly prevalent in natural products and drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The compound 1H-Pyrrole-2-acetonitrile, 4-bromo has been explored in various synthetic pathways aimed at generating more complex scaffolds with enhanced therapeutic potential.

One of the most compelling applications of 1H-Pyrrole-2-acetonitrile, 4-bromo lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology research. By incorporating this compound into larger molecular frameworks, researchers can design inhibitors that selectively modulate kinase activity. Recent studies have demonstrated that pyrrole-based kinase inhibitors exhibit promising efficacy in preclinical models, highlighting the importance of intermediates like 1H-Pyrrole-2-acetonitrile, 4-bromo in drug discovery pipelines.

The synthesis of 1H-Pyrrole-2-acetonitrile, 4-bromo typically involves bromination of commercially available 1H-pyrrole-2-acetonitrile, leveraging electrophilic aromatic substitution reactions under controlled conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups with high precision.

The utility of this compound extends beyond pharmaceuticals into materials science. Pyrrole derivatives are known for their ability to form coordination complexes with metal ions, which has led to their application in catalysis and luminescent materials. The bromine substituent at the 4-position allows for further derivatization into metal complexes with tailored properties. Such materials have found applications in sensors, light-emitting devices, and catalytic systems.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the reactivity and biological activity of pyrrole derivatives like 1H-Pyrrole-2-acetonitrile, 4-bromo. Molecular modeling studies have provided insights into how these compounds interact with biological targets at an atomic level. This knowledge has guided the design of next-generation drug candidates with improved efficacy and reduced side effects.

The demand for high-quality intermediates like 1H-Pyrrole-2-acetonitrile, 4-bromo continues to grow as research progresses in drug discovery and materials science. Manufacturers specializing in fine chemicals have invested in advanced purification technologies to ensure that these compounds meet industry standards. Quality control measures are rigorously applied to guarantee consistency across batches, which is essential for reproducible synthetic routes and reliable experimental outcomes.

In conclusion,1H-Pyrrole-2-acetonitrile, 4-bromo (CAS No. 62380-96-5) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations and biological activities, making it a cornerstone intermediate in modern chemical research. As advancements continue to emerge in synthetic methodologies and computational chemistry,1H-Pyrrole-2-acetonitrile, 4-bromo will undoubtedly remain at the forefront of innovation across multiple scientific disciplines.